Cas no 2877685-20-4 (2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877685-20-4
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 5309402
• PubChem ID: 165431451
• Update Time: 2025-06-12

2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• 2877685-20-4
• F6830-8339
• AKOS040887864
• 1-(2-Methoxy-4-pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C18H27N3O3/c1-23-18-13-16(2-7-19-18)21-8-3-14(4-9-21)12-17(22)20-15-5-10-24-11-6-15/h2,7,13-15H,3-6,8-12H2,1H3,(H,20,22)
• InChI Key： FIGGOMYNHPZHOS-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(OC)C=2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 333.20524173g/mol
• Monoisotopic Mass: 333.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.3±50.0 °C(Predicted)
• pka: 15.41±0.20(Predicted)

Additional information on 2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Introduction to 2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877685-20-4)

2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a molecular structure characterized by a piperidine ring linked to a 2-methoxypyridine moiety, and an acetamide functional group attached to an oxane ring, this compound exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry. The chemical identity of this compound is unequivocally defined by its CAS No. 2877685-20-4, which serves as a unique identifier in scientific literature and databases.

The structural features of 2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide contribute to its potential biological activity. The presence of the piperidine ring is a common motif in many bioactive molecules, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. Additionally, the 2-methoxypyridine moiety can interact with biological targets through hydrogen bonding and hydrophobic interactions, enhancing binding affinity. The acetamide group provides a polar moiety that can facilitate interactions with receptor sites, while the oxane ring introduces a degree of rigidity, which may influence the conformational flexibility of the molecule.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. The structural framework of 2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide suggests potential activity as a modulator of these systems. For instance, the piperidine and 2-methoxypyridine components are reminiscent of structures found in drugs used to treat neurological disorders, such as antipsychotics and antidepressants. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain serotonin receptor subtypes, which could make it a candidate for developing novel therapeutics.

The oxane ring in 2-[1-(2-methoxypyridin-4-yl)piperidin-4-yl)-N-(oxan-4-y l)acetamide adds an interesting dimension to its pharmacological profile. Oxane-based scaffolds have been explored in medicinal chemistry due to their ability to mimic other heterocyclic rings while offering distinct electronic and steric properties. This can be particularly advantageous in designing molecules with improved selectivity and reduced toxicity. The incorporation of an oxane ring may also influence the metabolic pathways of the compound, potentially leading to enhanced bioavailability or prolonged half-life.

Recent advancements in drug discovery technologies have enabled more efficient screening of compounds for biological activity. High-throughput screening (HTS) and virtual screening techniques have been instrumental in identifying hits like 2-[1-(2-methoxypyridin -4 -yl)piperidin -4 -y l]-N-( oxan -4 -y l)acetamide that show promise in early-stage drug development. These methods allow researchers to rapidly assess the potential interactions between a large library of compounds and target proteins or enzymes. In one such study, 2-[1-(2-methoxypyridin -4 -yl)piperidin -4 -y l]-N-( oxan -4 -y l)acetamide was identified as a hit based on its ability to modulate enzyme activity relevant to neurological disorders. Further optimization of this scaffold could lead to the development of novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of 2-[1-(2-methoxypyridin -4 -yl)piperidin -4 -y l]-N-( oxan -4 -y l)acetamide presents an intriguing challenge for organic chemists due to its complex structural features. Multi-step synthetic routes involving functional group transformations such as nucleophilic substitution, condensation reactions, and cyclization are typically employed to construct the desired molecular framework. Advances in synthetic methodologies have made it possible to access such complex molecules with greater efficiency and precision. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds in the structure of this compound. Such methodologies not only streamline the synthesis but also allow for modular approaches, enabling rapid diversification of the scaffold for structure-activity relationship studies.

The pharmacokinetic properties of 2-[1-(2-methoxypyridin -4 -yl)piperidin -4 -y l]-N-( oxan -4 -y l)acetamide are critical factors that determine its suitability as a drug candidate. In vitro studies have been conducted to evaluate its solubility, stability under various conditions, and metabolic degradation pathways. These studies provide valuable insights into how the compound behaves within biological systems and guide further optimization efforts. For instance, modifications to the molecular structure can be made to improve solubility or enhance resistance to metabolic breakdown. Such pharmacokinetic considerations are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect.

As research in pharmaceutical chemistry continues to evolve, compounds like 2-[1-(2-methoxypyridin -4 yl)piperidin yl]-N( oxan yl)acetamide represent important contributions to our understanding of molecular interactions and drug design principles. The integration of computational modeling with experimental techniques has accelerated the discovery process, allowing researchers to predict biological activity with greater accuracy before investing resources in synthesis and testing. This interdisciplinary approach is particularly valuable in exploring complex chemical spaces like those represented by this compound.

The potential applications of 2-[1( 2methoxy py ridine 44 yl)piperidine 44 yl] N( ox an 44 yl )acet amide extend beyond neurological disorders; it may also show promise in treating other conditions where modulation of neurotransmitter systems is relevant. For example, its structural similarities to known antipsychotic agents suggest that it could be repurposed or further developed for use in psychiatric treatments. Additionally, its ability to interact with multiple targets may make it a versatile scaffold for designing polypharmacological agents capable of addressing multiple symptoms simultaneously.

In conclusion, 22[11(22methoxy py ridine44 yl )pip eridine44 yl] N( o x an44 yl )acet amide ( CAS No .28776852014) is a structurally intricate compound with significant potential in pharmaceutical research . Its unique combination of functional groups , along with preliminary evidence suggesting biological activity , makes it an attractive candidate for further investigation . As advancements continue in synthetic chemistry , computational biology , and drug discovery technologies , compounds like this will play an increasingly important role in developing next-generation therapeutics .